Cas no 1355223-97-0 (2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde)

• Product Name: 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde
• CAS No: 1355223-97-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5099822
• Update Time: 2025-05-25

2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde

• Inchi： 1S/C11H15N3O/c1-9-10(8-15)2-3-11(13-9)14-6-4-12-5-7-14/h2-3,8,12H,4-7H2,1H3
• InChI Key： XPOQZVQTMWMFBI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCNCC2)=CC=C1C=O

Additional information on 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde

2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde (CAS No. 1355223-97-0) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and applications in drug design. The molecule's structure incorporates a pyridine ring substituted with a methyl group, a piperazine moiety, and an aldehyde functional group, making it a versatile platform for further chemical modifications and biological evaluations.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives as scaffolds for developing bioactive molecules. The piperazine ring in this compound is particularly notable, as it is known to enhance the pharmacokinetic properties of drugs by improving solubility and bioavailability. Piperazine-containing compounds are also known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in the development of therapeutic agents.

One of the most promising areas of research involving 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde is its potential as an anti-cancer agent. Studies have shown that certain pyridine derivatives exhibit cytotoxic effects against various cancer cell lines, often through mechanisms such as induction of apoptosis or inhibition of key enzymes involved in cell proliferation. The aldehyde group in this compound may play a critical role in these activities, as it can participate in various biochemical reactions and form reactive intermediates that target cancer cells selectively.

In addition to its therapeutic potential, 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde has also been explored for its applications in organic synthesis. The molecule's structure provides multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For instance, the aldehyde group can be used to form imine bonds, enabling the construction of larger molecular frameworks or conjugated systems that exhibit enhanced electronic properties.

Recent studies have also focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the efficiency of production but also provided deeper insights into the compound's physical and chemical properties. For example, researchers have reported on the compound's stability under various conditions, its solubility profiles, and its reactivity towards common reagents used in organic chemistry.

The pyridine ring in 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde is another area of interest for researchers. Pyridine derivatives are known for their aromaticity and ability to act as π-electron donors or acceptors, which can influence their interactions with biological systems. The substitution pattern on the pyridine ring—specifically the presence of a methyl group at position 2 and a piperazine moiety at position 6—contributes to the molecule's unique electronic properties and stereochemistry.

Furthermore, the aldehyde group at position 3 introduces additional functionality to the molecule. Aldehydes are highly reactive carbonyl compounds that can undergo various transformations, such as oxidation, reduction, or condensation reactions. In medicinal chemistry, aldehydes are often used to form bioisosteres or to introduce bioactive groups that enhance drug-target interactions.

Another area of active research involving this compound is its role in enzyme inhibition studies. Researchers have investigated its ability to inhibit key enzymes such as kinases, proteases, and histone deacetylases (HDACs), which are implicated in various diseases including cancer, inflammation, and neurodegenerative disorders. The piperazine moiety has been shown to play a critical role in these inhibitory effects by providing hydrogen bonding capabilities and enhancing the molecule's binding affinity to enzyme active sites.

The synthesis of 2-Methyl-6-piperazin-1-yl-pyridine-3-carbaldehyde typically involves multi-step processes that combine principles from heterocyclic chemistry and aldehyde synthesis. One common approach involves the nucleophilic substitution of an appropriate precursor followed by aldehyde formation through oxidation or other suitable methods. Recent advancements in catalytic methods have also enabled more efficient syntheses with improved yields and purities.

In terms of applications beyond pharmaceuticals, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics or as a building block for advanced materials such as conductive polymers or metalloorganic frameworks (MOFs). The combination of aromaticity from the pyridine ring and functional groups like aldehydes provides opportunities for designing materials with tailored electronic and mechanical properties.

Looking ahead, ongoing research into 2-Methyl-6-piperazin-1-yLpyridine carbaldehyde is expected to uncover new insights into its biological activities and chemical versatility. As researchers continue to explore its potential applications across diverse fields—ranging from drug discovery to materials science—it is likely that this compound will play an increasingly important role in both academic research and industrial development.